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Compound of Interest

Compound Name: 2,2,3,3-Tetramethylhexane

Cat. No.: B080486

An In-depth Technical Guide to 2,2,3,3-
Tetramethylhexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, registry information, and safety data for 2,2,3,3-tetramethylhexane. The
information is curated for professionals in research and development.

Core Registry and Identification

2,2,3,3-Tetramethylhexane is a branched alkane with the molecular formula C10H22.[1][2][3]
It is also known by its IUPAC name, 2,2,3,3-tetramethylhexane.[4] Key registry information
and identifiers are summarized in the table below.
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Identifier Value Reference

CAS Number 13475-81-5 [LI[21031[41[5]

Molecular Formula C10H22 [L112][31[41[5]

Molecular Weight 142.28 g/mol [21[31[4]

IUPAC Name 2,2,3,3-tetramethylhexane [4]
InChI=1S/C10H22/c1-7-8-

InChl [31[41[5]
10(5,6)9(2,3)4/h7-8H2,1-6H3
RMQHIMMCLSJULX-

InChliKey [31[4]

UHFFFAOYSA-N

Canonical SMILES

CCCC(C)(C)C(C)(C)C

[4]1[5]

EINECS Number

236-756-5

[4]

Physicochemical Properties

The physical and chemical properties of 2,2,3,3-tetramethylhexane are detailed in the

following table. This data is essential for its application as a solvent or in other chemical

processes.
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Property Value Reference
Appearance Colorless or yellowish liquid [1][6]
Density 0.734 - 0.761 g/cm? [11[2]
N , 160.33 - 161.3 °C at 760
Boiling Point [1112]
mmHg
Melting Point -53.99 °C [1]
Flash Point 43.7 °C [2]

Vapor Pressure

2.98 mmHg at 25°C

[2]

Refractive Index

1.413 - 1.426

[1](2]

Solubility

Soluble in organic solvents like

ethanol and ether

[1](6]

LogP

3.85880

[2]

Experimental Data
Chromatographic Information

The Kovats retention index is a key parameter in gas chromatography for identifying

compounds.
Column Type Value Reference
Standard non-polar 929 [4107]
Semi-standard non-polar 928.8 - 929 [4]

Synthesis and Production

Synthetic Routes

One documented method for the preparation of 2,2,3,3-tetramethylhexane is through the

Michael addition reaction of isoprene and methyl propylene.[1][6] Another reported synthesis

route involves mesityl oxide as a starting material.[2]
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A conceptual synthetic workflow is presented below.

Conceptual Synthetic Workflow for 2,2,3,3-Tetramethylhexane

Method 1: Michael Addition Method 2: From Mesityl Oxide

Isoprene Methyl Propylene Mesityl Oxide

Michael Addition Reaction @emils in Whitmore et al., 1950)

2,2,3,3-Tetramethylhexane 2,2,3,3-Tetramethylhexane

Click to download full resolution via product page
Caption: Synthetic pathways to 2,2,3,3-Tetramethylhexane.
Applications
The primary reported uses for 2,2,3,3-tetramethylhexane are:

e Solvent: Due to its solubility characteristics and colorless nature, it can be utilized as an
organic solvent in chemical experiments and industrial applications.[1][6]

o Fuel Additive: It can be blended with gasoline or ethanol for use as a fuel.[1][6]

o Fragrance: It is reported to have a fruit-like fragrance and sees use in perfumes and
personal care products.[1][6]

Safety and Handling

2,2,3,3-Tetramethylhexane is a flammable liquid and poses a fire hazard when exposed to
open flames or high temperatures.[1][6] Direct contact with the skin may lead to irritation and
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allergic reactions.[1][6] It is recommended to use this chemical in a well-ventilated area and to
avoid inhaling its vapors.[1][6] In case of significant inhalation, immediate medical attention is
advised.[1][6] Standard personal protective equipment, including gloves and safety goggles,
should be worn when handling this compound.

Biological Activity and Drug Development
Relevance

Currently, there is a notable lack of publicly available scientific literature detailing specific
biological activities or direct applications of 2,2,3,3-tetramethylhexane in drug development or
signaling pathway research. Its primary utility appears to be in chemical synthesis and as a
solvent rather than as a bioactive molecule. Researchers in drug development may find its
properties as a non-polar solvent of interest for specific applications.

Disclaimer: This document is intended for informational purposes for a technical audience. All
laboratory work should be conducted in accordance with established safety protocols and with
a thorough review of the relevant safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chembk.com [chembk.com]

. 2,2,3,3-tetramethylhexane | CAS#:13475-81-5 | Chemsrc [chemsrc.com]

. Hexane, 2,2,3,3-tetramethyl- [webbook.nist.gov]

. 2,2,3,3-Tetramethylhexane | C10H22 | CID 26057 - PubChem [pubchem.ncbi.nim.nih.gov]
. 2,2,3,3-tetramethylhexane - Wikidata [wikidata.org]

. chembk.com [chembk.com]

°
~ (@] ol EEN w N =

. Hexane, 2,2,3,3-tetramethyl- [webbook.nist.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.chembk.com/en/chem/2,2,3,3-tetramethylhexane
https://www.chembk.com/en/chem/Hexane,%202,2,3,3-tetramethyl-
https://www.chembk.com/en/chem/2,2,3,3-tetramethylhexane
https://www.chembk.com/en/chem/Hexane,%202,2,3,3-tetramethyl-
https://www.chembk.com/en/chem/2,2,3,3-tetramethylhexane
https://www.chembk.com/en/chem/Hexane,%202,2,3,3-tetramethyl-
https://www.benchchem.com/product/b080486?utm_src=pdf-body
https://www.benchchem.com/product/b080486?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/2,2,3,3-tetramethylhexane
https://www.chemsrc.com/en/cas/13475-81-5_465173.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=13475-81-5
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_3_3-Tetramethylhexane
https://www.wikidata.org/wiki/Q5651138
https://www.chembk.com/en/chem/Hexane,%202,2,3,3-tetramethyl-
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13475815&Mask=2000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [2,2,3,3-Tetramethylhexane CAS number and registry
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080486#2-2-3-3-tetramethylhexane-cas-number-and-
registry-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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